2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C20H24ClN3O4S/c1-15-4-9-19(28-2)18(12-15)22-20(25)14-24-11-3-10-23(29(24,26)27)13-16-5-7-17(21)8-6-16/h4-9,12H,3,10-11,13-14H2,1-2H3,(H,22,25)
• InChI Key: ZDBODZRBCFCQKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN2CCCN(S2(=O)=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O4S
• Molecular Weight: 437.9 g/mol

Description

2-(6-(4-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H24ClN3O4S and its molecular weight is 437.94. The purity is usually 95%.
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Scientific Research Applications

Metabolism in Human and Rat Liver Microsomes

• Research has shown that chloroacetamide herbicides, similar in structure to the compound , are metabolized in human and rat liver microsomes. This metabolism involves complex pathways leading to potential carcinogenic products. Key metabolites such as CDEPA and CMEPA are formed from these herbicides, which are then bioactivated to carcinogenic products (Coleman et al., 2000).

Synthesis of Antimicrobial Agents

• A study reported the synthesis of formazans from a Mannich base related to the compound, showcasing its potential as an antimicrobial agent. The chemical structures and antimicrobial activity were established and evaluated against various bacterial and fungal strains (Sah et al., 2014).

Effect on Plant Metabolism

• Investigations into the initial metabolism of acetochlor (a related compound) in various plant species revealed that metabolism might play a role in the herbicide's selective phytotoxicity. The study found that tolerant plant seedlings metabolized acetochlor more readily than susceptible ones (Breaux, 1987).

Impact on Soil Reception and Plant Activity

• The reception and activity of acetochlor in soil, as affected by wheat straw and irrigation, were studied. This research can provide insights into the environmental interactions of similar compounds (Banks & Robinson, 1986).

Inhibition of Fatty Acid Synthesis in Algae

• Chloroacetamide herbicides, like the compound , have been studied for their ability to inhibit fatty acid synthesis in the green alga Scenedesmus Acutus (Weisshaar & Böger, 1989).